Cas no 2680524-95-0 (methyl 2-fluoro-2-(1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutylacetate)

Methyl 2-fluoro-2-((1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutyl)acetate is a fluorinated cyclobutyl derivative featuring a tert-butoxycarbonyl (Boc) protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of peptidomimetics and bioactive molecules. The presence of the fluorine atom enhances metabolic stability and influences conformational properties, while the Boc group offers selective deprotection for further functionalization. The cyclobutyl scaffold contributes to rigid spatial orientation, useful in structure-activity relationship studies. Its ester moiety allows for straightforward derivatization, making it valuable in medicinal chemistry and drug discovery. The compound is typically handled under anhydrous conditions to preserve its reactivity.

methyl 2-fluoro-2-(1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutylacetate structure

2680524-95-0 structure

Product Name:methyl 2-fluoro-2-(1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutylacetate

CAS No:2680524-95-0

MF:C₁₂H₂₀FNO₄

MW:261.289907455444

CID:5645823

PubChem ID:165908734

Update Time:2025-10-10

methyl 2-fluoro-2-(1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate
- EN300-28280999
- 2680524-95-0
- methyl 2-fluoro-2-(1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutylacetate
- Inchi： 1S/C12H20FNO4/c1-12(2,3)18-11(16)14-8-5-7(6-8)9(13)10(15)17-4/h7-9H,5-6H2,1-4H3,(H,14,16)
- InChI Key： DRQIQAVVNHWWPL-UHFFFAOYSA-N
- SMILES： FC(C(=O)OC)C1CC(C1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 261.13763628g/mol
Monoisotopic Mass: 261.13763628g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 64.6Å²

methyl 2-fluoro-2-(1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28280999-0.05g	methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate	2680524-95-0	95.0%	0.05g	$888.0	2025-03-19
Enamine	EN300-28280999-0.1g	methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate	2680524-95-0	95.0%	0.1g	$930.0	2025-03-19
Enamine	EN300-28280999-0.25g	methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate	2680524-95-0	95.0%	0.25g	$972.0	2025-03-19
Enamine	EN300-28280999-0.5g	methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate	2680524-95-0	95.0%	0.5g	$1014.0	2025-03-19
Enamine	EN300-28280999-1.0g	methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate	2680524-95-0	95.0%	1.0g	$1057.0	2025-03-19
Enamine	EN300-28280999-2.5g	methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate	2680524-95-0	95.0%	2.5g	$2071.0	2025-03-19
Enamine	EN300-28280999-5.0g	methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate	2680524-95-0	95.0%	5.0g	$3065.0	2025-03-19
Enamine	EN300-28280999-10.0g	methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate	2680524-95-0	95.0%	10.0g	$4545.0	2025-03-19
Enamine	EN300-28280999-1g	methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate	2680524-95-0		1g	$1057.0	2023-09-09
Enamine	EN300-28280999-5g	methyl 2-fluoro-2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetate	2680524-95-0		5g	$3065.0	2023-09-09